Cas no 2231664-63-2 ((1R,6S)-9-oxa-3-azabicyclo[4.2.1]nonane)

• Product Name: (1R,6S)-9-oxa-3-azabicyclo[4.2.1]nonane
• CAS No: 2231664-63-2
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD31704998
• CID: 5271795
• Update Time: 2026-03-09

(1R,6S)-9-oxa-3-azabicyclo[4.2.1]nonane Chemical and Physical Properties

Names and Identifiers

• (1R,6S)-9-oxa-3-azabicyclo[4.2.1]nonane

• MDL： MFCD31704998
• Inchi： 1S/C7H13NO/c1-2-7-5-8-4-3-6(1)9-7/h6-8H,1-5H2/t6-,7+/m0/s1
• InChI Key： WWPSNCRLHCSSDS-NKWVEPMBSA-N
• SMILES： [C@@]12([H])O[C@@]([H])(CC1)CCNC2

Additional information on (1R,6S)-9-oxa-3-azabicyclo[4.2.1]nonane

Compound CAS No 2231664-63-2: (1R,6S)-9-Oxa-3-Azabicyclo[4.2.1]Nonane

The compound with CAS No 2231664-63-2, known as (1R,6S)-9-Oxa-3-Azabicyclo[4.2.1]Nonane, is a bicyclic amine with a unique structural configuration that has garnered significant attention in the field of organic chemistry and drug discovery. This compound belongs to the class of bicyclic amines, which are widely studied due to their potential applications in medicinal chemistry and materials science.

Recent studies have highlighted the importance of stereochemistry in the synthesis and biological activity of bicyclic compounds like (1R,6S)-9-Oxa-3-Azabicyclo[4.2.1]Nonane. The specific stereochemistry of this compound—defined by its (1R,6S) configuration—plays a critical role in its interactions with biological systems. Researchers have employed advanced techniques such as X-ray crystallography and NMR spectroscopy to elucidate the spatial arrangement of atoms in this molecule, providing deeper insights into its structural properties.

The synthesis of (1R,6S)-9-Oxa-3-Azabicyclo[4.2.1]Nonane involves a series of carefully designed reactions that ensure the correct stereochemical outcome. One notable approach reported in recent literature involves the use of asymmetric induction during the formation of the bicyclic framework. This method not only ensures high enantiomeric excess but also provides a scalable pathway for the production of this compound on an industrial scale.

In terms of applications, (1R,6S)-9-Oxa-3-Azabicyclo[4.2.1]Nonane has shown promise in various fields. In medicinal chemistry, it has been explored as a potential lead compound for drug development due to its ability to interact with specific biological targets. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases, making it a candidate for further optimization.

Moreover, the unique bicyclic structure of this compound makes it an attractive scaffold for materials science applications. Researchers have investigated its potential as a building block for constructing advanced materials with tailored mechanical and electronic properties. The combination of its rigid structure and functionalizable amine group offers versatility in designing new materials for applications ranging from sensors to drug delivery systems.

Recent advancements in computational chemistry have also provided new insights into the electronic properties of (1R,6S)-9-Oxa-3-Azabicyclo[4.2.1]Nonane. Density functional theory (DFT) calculations have been used to study its electronic structure and reactivity under various conditions. These studies have revealed that the compound exhibits unique electronic characteristics that could be exploited in designing novel chemical reactions or catalytic systems.

In conclusion, (1R,6S)-9-Oxa-3-Azabicyclo[4.2.1]Nonane is a versatile compound with significant potential in both medicinal and materials chemistry. Its stereochemically defined structure and functional groups make it an ideal candidate for further research and development across multiple disciplines.